Cas no 1185306-53-9 (4-Bromo-1-(methyl-d3)-pyridin-2-one)

4-Bromo-1-(methyl-d3)-pyridin-2-one structure
1185306-53-9 structure
Product Name:4-Bromo-1-(methyl-d3)-pyridin-2-one
CAS No:1185306-53-9
MF:C6H6BrNO
MW:191.040425777435
CID:6810677
PubChem ID:45788765
Update Time:2025-03-28

4-Bromo-1-(methyl-d3)-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • AT21028
    • CS-18903
    • 1185306-53-9
    • 4-BROMO-1-(METHYL-D3)PYRIDIN-2(1H)-ONE
    • 4-Bromo-1-(methyl-d3)-pyridin-2-one
    • AKOS015943471
    • Inchi: 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3/i1D3
    • InChI Key: YFOQSLIPUHGGQE-FIBGUPNXSA-N
    • SMILES: BrC1C=CN(C([2H])([2H])[2H])C(C=1)=O

Computed Properties

  • Exact Mass: 189.98211Da
  • Monoisotopic Mass: 189.98211Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.3Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd